Cas no 425613-09-8 (SJ000291942)

• Product Name: SJ000291942
• CAS No: 425613-09-8
• MF: C₁₆H₁₅FN₂O₄
• MW: 318.30
• MDL: MFCD02219567
• CID: 4651267
• Update Time: 2025-07-31

SJ000291942 Chemical and Physical Properties

Names and Identifiers

• 2-(4-Ethylphenoxy)-N-(4-fluoro-3-nitrophenyl)-acetamide
• SJ000291942

• MDL： MFCD02219567
• Inchi： 1S/C16H15FN2O4/c1-2-11-3-6-13(7-4-11)23-10-16(20)18-12-5-8-14(17)15(9-12)19(21)22/h3-9H,2,10H2,1H3,(H,18,20)
• InChI Key： YSZJLXPXVFGTNK-UHFFFAOYSA-N
• SMILES： O(CC(NC1C=CC(F)=C(C=1)[N+]([O-])=O)=O)C1C=CC(=CC=1)CC

SJ000291942 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on SJ000291942

Compound CAS No. 425613-09-8 and Product Name: SJ000291942

The compound with CAS No. 425613-09-8, identified as SJ000291942, is a highly specialized chemical entity that has garnered significant attention in the scientific community. This compound is notable for its unique chemical structure and its potential applications in various fields, including materials science, pharmaceuticals, and advanced manufacturing. Recent studies have highlighted its exceptional properties, making it a subject of interest for researchers and industry professionals alike.

SJ000291942 is characterized by its intricate molecular composition, which contributes to its remarkable stability and reactivity under specific conditions. The compound's structure has been extensively analyzed using advanced spectroscopic techniques, revealing its ability to form strong intermolecular bonds. This property has been leveraged in the development of high-performance materials, where SJ000291942 serves as a key component in enhancing mechanical and thermal properties.

Recent research has focused on the synthesis and characterization of CAS No. 425613-09-8, with particular emphasis on optimizing its production process. Scientists have explored various synthetic pathways, including catalytic reactions and polymerization techniques, to achieve higher yields and better purity levels. These advancements have not only improved the scalability of production but also reduced environmental impact, aligning with global sustainability goals.

In terms of applications, SJ000291942 has shown promise in the field of electronics, where it is being evaluated for use in next-generation semiconductors. Its ability to conduct electricity efficiently under specific conditions makes it a potential candidate for improving device performance. Additionally, the compound has been studied for its potential in drug delivery systems, where its biocompatibility and controlled release properties are being investigated.

The latest studies on CAS No. 425613-09-8 have also explored its role in nanotechnology. Researchers have demonstrated that the compound can be used to create nanocomposites with enhanced mechanical strength and flexibility. These findings have opened new avenues for its application in aerospace and automotive industries, where lightweight yet durable materials are highly sought after.

Despite its numerous advantages, the handling and storage of SJ000291942 require careful consideration due to its sensitivity to environmental factors such as temperature and humidity. Industry guidelines recommend storing the compound in controlled environments to maintain its stability and prevent degradation.

Looking ahead, ongoing research into CAS No. 425613-09-8 aims to uncover new functionalities and expand its application scope further. Collaborative efforts between academic institutions and industrial partners are expected to drive innovation in this field, paving the way for groundbreaking advancements.